Cas no 36034-59-0 (3-(2,3-dimethylphenyl)aminopropanenitrile)

• Product name: 3-(2,3-dimethylphenyl)aminopropanenitrile
• CAS No: 36034-59-0
• MF: C₁₁H₁₄N₂
• MW: 174.24226
• CID: 317754
• PubChem ID: 3707574

3-(2,3-dimethylphenyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(2,3-dimethylphenyl)amino]-
• 3-(2,3-dimethylanilino)propanenitrile
• 3-[(2,3-DIMETHYLPHENYL)AMINO]PROPANENITRILE
• 3-(2,3-dimethylanilino)propionitrile
• AC1MVGQG
• AC1Q2DRB
• CTK4H5760
• SCHEMBL11575405
• Z56938004
• 3-((2,3-Dimethylphenyl)amino)propanenitrile
• AKOS001039241
• EN300-06866
• 36034-59-0
• NCGC00328019-01
• AB01100517-03
• CS-0220519
• DTXSID60395323
• 3-(2,3-dimethylphenyl)aminopropanenitrile

• MDL： MFCD04617224
• Inchi： InChI=1S/C11H14N2/c1-9-5-3-6-11(10(9)2)13-8-4-7-12/h3,5-6,13H,4,8H2,1-2H3
• InChI Key： XUIZSHFDUYDHSY-UHFFFAOYSA-N
• SMILES： CC1=C(C)C(=CC=C1)NCCC#N

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.038
• Boiling Point: 359.5°Cat760mmHg
• Flash Point: 171.2°C
• Refractive Index: 1.565
• PSA: 35.82